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Compound of Interest

Compound Name: Formamidinium bromide

Cat. No.: B8033826

A comparative analysis of the properties of single-crystal and polycrystalline formamidinium
lead bromide (FAPDbBr3) is essential for researchers and professionals in materials science and
drug development. This guide provides an objective comparison of their performance,
supported by experimental data, to inform material selection for various applications.

Synthesis and Crystal Growth

The properties of formamidinium lead bromide are intrinsically linked to its crystalline form.
Single crystals are grown to millimeter size using methods like the inverse temperature
crystallization (ITC) technique, which allows for rapid growth over a few days.[1][2] In contrast,
polycrystalline FAPDBTrs is typically synthesized by pressing FAPbBrs powder into pellets at
high pressures, ranging from 12 MPa to 124 MPa.[3][4][5]

Comparative Properties of Single-Crystal and
Polycrystalline FAPbBr3

The distinct synthesis methods for single-crystal and polycrystalline FAPbBrs result in
significant differences in their physical and electronic properties. Single crystals generally
exhibit superior characteristics due to the absence of grain boundaries, which act as defects in
polycrystalline materials.[1]

Structural and Optical Properties
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Property Single-Crystal FAPbBrs Polycrystalline FAPbBr3
o High, belonging to the {110} Varies with pressure and
Crystallinity , .
family of planes.[6][7] annealing.[4][5]
Approximately 2.0 eV to 2.21 Tunable from 2.05 eV to 2.57
Band Gap
eV.[6][7][8] eV.[1][9]
] Broad luminescence around Peak emission at
Photoluminescence (PL) Peak ]
611 nm and 660 nm.[7] approximately 565 nm.[4][5]

Electrical Properties

Property Single-Crystal FAPbBrs Polycrystalline FAPbBr3
o High, around 2.8 x 10° Q-cm. Varies with pressure and
Resistivity .
[8] annealing.[5]

Not explicitly reported, but
Electron Mobility (u) 22.2 cm3V-1s71[8] charge transport improves with
pressure.[4][5]

Not explicitly reported, but
Hole Mobility (u) 66.1 cm2V-1s71[8] charge transport improves with
pressure.[4][5]

Electron Mobility-Lifetime o
8.0 x 1074 cm2V—1]g] Not explicitly reported.
Product (u1)

Hole Mobility-Lifetime Product

) 1.1 x 1073 cmaVv—1]8] Not explicitly reported.
MT

R Exceptionally low, between 10°  Higher than single crystals due
rap Densi
P y and 101 cm—3.[1] to grain boundaries.[1]

Up to 169 pC Gy~*cm~2 (at 40

X-ray Sensitivity Not explicitly reported. ) 3114]

Stability
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Formamidinium-based perovskites are generally considered more stable than their
methylammonium counterparts.[7][9] Single-crystal FAPbBrs demonstrates good intrinsic and
extrinsic stability.[10] For polycrystalline FAPbBrs, annealing after pressing improves stability.[3]
[4] The structural stability of FAPbBrs can be enhanced in confined and coated configurations
under pressure.[11]

Experimental Protocols
Synthesis of FAPbBrs Powder (for both single-crystal
and polycrystalline forms)

Formamidinium bromide (FABr) is synthesized by reacting formamidine acetate with
hydrobromic acid.[8][12] The resulting white powder is then purified by recrystallization.[8] To
produce FAPDbBrs powder, FABr and lead bromide (PbBr2) are dissolved in a solvent mixture
like DMF:GBL.[4]

Single-Crystal Growth: Inverse Temperature
Crystallization (ITC)

o Precursor Solution Preparation: Dissolve a 1:1 molar ratio of FABr and PbBrz in a mixed
solvent of N,N-dimethylformamide (DMF) and y-butyrolactone (GBL).[8]

o Crystallization: Place the precursor solution in a self-regulating water tank. Gradually
increase the temperature from 25 °C to 60 °C at a rate of 3-5 °C/day.[8]

o Growth: Maintain the maximum temperature (55-60 °C) for 2-3 days to allow for crystal
growth.[8]

o Harvesting: After 7-10 days, FAPbBrs single crystals are obtained.[8]

Polycrystalline Pellet Fabrication

e Grinding: Grind FAPDbBr3 polycrystals into a uniform powder.[4]

e Pressing: Use a hydraulic press to form a pellet from the powder at pressures ranging from
12 MPa to 124 MPa.[4]
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e Annealing: Anneal the pellet at 145 °C for 15 minutes in air to improve conductivity and
charge transport properties.[4]

Characterization Techniques

» Structural Characterization: X-ray Diffraction (XRD) is used to study the crystal structure and
confirm crystallinity.[4][5][6][7]

+ Optical Characterization: UV-Vis spectroscopy is employed to determine the band gap, while
photoluminescence (PL) spectroscopy is used to study emission properties.[4][5][6][7]

¢ Electrical Characterization: Current-Voltage (I-V) measurements are used to determine
resistivity.[8] The Time-of-Flight (TOF) technique is used to evaluate charge carrier mobility.
[8] The Hecht equation is used to determine the mobility-lifetime product from the
relationship between charge collection efficiency and applied voltage.[8]

Visualized Workflows

Single-Crystal Synthesis (ITC Method)

Prepare Precursor Solution
(FABr + PbBr2 in DMF/GBL)
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Crystal Growth
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Single-Crystal Synthesis Workflow.

Polycrystalline Pellet Fabrication

Hydraulic Pressing
(12-124 MPa)

Annealing
(145°C for 15 min)

Synthesize FAPbBrs Polycrystals Grind to Uniform Powder

Polycrystalline Pellet
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Polycrystalline Pellet Fabrication Workflow.

Material Characterization

FAPbBrs Sample
(Single-Crystal or Polycrystalline)

Structural Analysis (XRD) Optical Analysis (UV-Vis, PL) Electrical Analysis (I-V, TOF)
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Material Characterization Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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